Cas no 1339589-99-9 (4-(chloromethyl)-1-(oxan-4-yl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(oxan-4-yl)-1H-1,2,3-triazole
• CAS No: 1339589-99-9
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• CID: 6174997
• PubChem ID: 63937314
• Update Time: 2025-10-21

4-(chloromethyl)-1-(oxan-4-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(oxan-4-yl)-1H-1,2,3-triazole
• AKOS013252416
• EN300-3061748
• 1339589-99-9

• Inchi： 1S/C8H12ClN3O/c9-5-7-6-12(11-10-7)8-1-3-13-4-2-8/h6,8H,1-5H2
• InChI Key： ODSLTXULGWCDJY-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C2CCOCC2)N=N1

Computed Properties

• Exact Mass: 201.0668897g/mol
• Monoisotopic Mass: 201.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-1-(oxan-4-yl)-1H-1,2,3-triazole

4-(chloromethyl)-1-(oxan-4-yl)-1H-1,2,3-triazole

The compound 4-(chloromethyl)-1-(oxan-4-yl)-1H-1,2,3-triazole (CAS No. 1339589-99-9) is a fascinating molecule with a unique structure and a wide range of potential applications in various fields of chemistry and materials science. This compound is characterized by its triazole ring system, which is a five-membered aromatic heterocycle containing three nitrogen atoms. The presence of the oxane ring (a six-membered cyclic ether) and the chloromethyl group further enhances its chemical versatility and functional diversity.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and materials science due to their unique electronic properties and ability to form stable complexes with metal ions. The 4-(chloromethyl)-1-(oxan-4-yl)-1H-1,2,3-triazole structure is particularly interesting because it combines the advantages of both the triazole ring and the oxane moiety. The triazole ring provides excellent conjugation properties, while the oxane group introduces additional flexibility and solubility to the molecule.

One of the most promising applications of 4-(chloromethyl)-1-(oxan-4-yl)-1H-1,2,3-triazole lies in its potential as a building block for advanced materials. Researchers have explored its use in constructing coordination polymers and metal organic frameworks (MOFs), which are widely used in gas storage, catalysis, and sensing applications. The chloromethyl group in the molecule can act as a versatile functional group for further chemical modifications, enabling the creation of tailor-made materials with specific properties.

In addition to its role in materials science, 4-(chloromethyl)-1-(oxan-4-yl)-1H-1,2,3-triazole has shown potential in medicinal chemistry as well. The triazole ring is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes it an attractive candidate for designing new drug molecules with improved bioavailability and efficacy.

Recent advancements in synthetic chemistry have also made it possible to synthesize 4-(chloromethyl)-1-(oxan-4-yl)-1H-1,2,3-triazole with high efficiency and precision. Researchers have developed novel methodologies that utilize click chemistry principles to assemble this compound from simpler precursors. These methods not only enhance the scalability of production but also reduce the environmental footprint associated with traditional synthesis routes.

The combination of CAS No. 1339589-99-9's structural features with cutting-edge synthetic techniques has opened up new avenues for exploring its properties and applications further. For instance, studies are ongoing to investigate its role in catalysis as a ligand or catalyst itself due to its ability to coordinate with metal ions effectively.

In conclusion, 4-(chloromethyl)-1-(oxan-4-yl)-1H-1,2,3-triazole (CAS No. 1339589-99-9) is a multifaceted compound that continues to captivate researchers across various disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations in chemistry and beyond.